4,5,6,7-Tetrahydro-1-benzothiophen-6-one
Overview
Description
4,5,6,7-Tetrahydro-1-benzothiophen-6-one is a chemical compound with the molecular formula C8H8OS and a molecular weight of 152.22 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 4,5,6,7-Tetrahydro-1-benzothiophen-6-one is 1S/C8H8OS/c9-7-2-1-6-3-4-10-8(6)5-7/h3-4H,1-2,5H2 . This indicates the presence of carbon ©, hydrogen (H), oxygen (O), and sulfur (S) in the compound.Physical And Chemical Properties Analysis
4,5,6,7-Tetrahydro-1-benzothiophen-6-one is a liquid at room temperature . It has a molecular weight of 152.22 .Scientific Research Applications
1. Use in Sterically Encumbered Systems for Phosphorus Centers
4,5,6,7-Tetrahydro-1-benzothiophen-6-one has been studied in the context of creating sterically demanding ligands for compounds with two p-phenylene-bridged phosphorus centers. These compounds offer access to materials with novel properties involving low-coordinate phosphorus centers (Shah, Concolino, Rheingold, & Protasiewicz, 2000).
2. Role in Donor-Acceptor Polymers for Solar Cells
This compound is part of a series used to construct donor−acceptor low band gap polymers for bulk heterojunction photovoltaics. It plays a role in improving the solubility and molecular weight of polymers, impacting their efficiency in solar cell applications (Zhou, Yang, Xiao, Liu, & You, 2010).
3. Contribution to Glutamate Transport Protection in Astrocytes
Researchers have designed and synthesized derivatives of 4,5,6,7-Tetrahydro-1-benzothiophen-6-one as OH• radical scavengers. Some of these compounds can protect astroglial glutamate transporters against radical-induced inhibition, which is crucial in acute CNS diseases (Cauquil-Caubère & Kamenka, 1998).
4. In Engineering Hydrogen-Bonded Molecular Crystals
The compound is involved in the engineering of hydrogen-bonded molecular crystals. These crystals are designed with specific properties like a high number of hydrogen bonds and significant volume accessible to guests, which are important in materials science (Maly, Gagnon, Maris, & Wuest, 2007).
5. Synthesis and Analysis of Biologically Active Azomethine Derivatives
This compound is used in the synthesis and analysis of biologically active azomethine derivatives. These derivatives show promise in cytostatic, antitubercular, and anti-inflammatory activity, which is significant in medicinal chemistry (Chiriapkin, Kodonidi, & Larsky, 2021).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
5,7-dihydro-4H-1-benzothiophen-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8OS/c9-7-2-1-6-3-4-10-8(6)5-7/h3-4H,1-2,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGBPTBGUFQFCJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1=O)SC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-Tetrahydro-1-benzothiophen-6-one | |
CAS RN |
117040-67-2 |
Source
|
| Record name | 4,5,6,7-tetrahydro-1-benzothiophen-6-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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